N-(2-ethoxyphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide

• IUPAC Name: N-(2-ethoxyphenyl)-2-[3-[(4-methoxyphenyl)methyl]-4-oxopyrido[2,3-d]pyrimidin-2-yl]sulfanylacetamide
• InChI: InChI=1S/C25H24N4O4S/c1-3-33-21-9-5-4-8-20(21)27-22(30)16-34-25-28-23-19(7-6-14-26-23)24(31)29(25)15-17-10-12-18(32-2)13-11-17/h4-14H,3,15-16H2,1-2H3,(H,27,30)
• InChI Key: BPDUTVRKKZYYOZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)CSC2=NC3=C(C=CC=N3)C(=O)N2CC4=CC=C(C=C4)OC
• Molecular Formula: C25H24N4O4S
• Molecular Weight: 476.5 g/mol
• CAS No.: 902912-62-3

Description

N-(2-ethoxyphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide is a useful research compound. Its molecular formula is C25H24N4O4S and its molecular weight is 476.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anticancer Activity

N-(2-ethoxyphenyl)-2-{[3-(4-methoxybenzyl)-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl]thio}acetamide and related compounds have been explored for their anticancer potential. A study by Al-Sanea et al. (2020) synthesized similar compounds and tested them for their ability to inhibit cancer cell growth, finding that one compound exhibited appreciable inhibition against eight cancer cell lines (Al-Sanea et al., 2020).

Antitumor Agents

Research by Gangjee et al. (2005) synthesized and evaluated certain derivatives as antitumor agents. They found that these compounds showed potent inhibitory activity against human dihydrofolate reductase (DHFR) and thymidylate synthase (TS), two key enzymes in cancer cell proliferation (Gangjee et al., 2005).

Pharmacokinetics in Human Subjects

A study by Tonn et al. (2009) on a related compound, AMG 487, showed dose- and time-dependent pharmacokinetics in human subjects after multiple dosing. The study contributed to understanding the metabolic pathways and potential therapeutic implications of such compounds (Tonn et al., 2009).

Synthesis Techniques

Kobayashi et al. (2007) researched the synthesis of related compounds, focusing on techniques to create derivatives that could have potential applications in drug development and biochemical research (Kobayashi et al., 2007).

Anti-inflammatory Activity

In a study by Sunder et al. (2013), derivatives of this compound showed significant anti-inflammatory activity, highlighting its potential use in treating inflammatory conditions (Sunder et al., 2013).